Cas no 186432-13-3 (2-Amino-3-phenyl-butyric acid methyl ester)

• Product Name: 2-Amino-3-phenyl-butyric acid methyl ester
• CAS No: 186432-13-3
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 5182214
• Update Time: 2025-06-15

2-Amino-3-phenyl-butyric acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-phenyl-butyric acid methyl ester
• Methyl 2-amino-3-phenylbutanoate

• Inchi： 1S/C11H15NO2/c1-8(10(12)11(13)14-2)9-6-4-3-5-7-9/h3-8,10H,12H2,1-2H3
• InChI Key： ZJFJLPKBPJMENH-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(N)C(C1=CC=CC=C1)C

Additional information on 2-Amino-3-phenyl-butyric acid methyl ester

Recent Advances in the Study of 2-Amino-3-phenyl-butyric Acid Methyl Ester (CAS: 186432-13-3)

2-Amino-3-phenyl-butyric acid methyl ester (CAS: 186432-13-3) is a chiral amino acid derivative that has garnered significant attention in recent pharmaceutical and chemical biology research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly in the development of peptidomimetics and small-molecule modulators of protein-protein interactions. Recent studies have explored its potential applications in drug discovery, with a focus on its role as a building block for novel therapeutic agents targeting neurological disorders and metabolic diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 186432-13-3 in the synthesis of γ-aminobutyric acid (GABA) analogs with enhanced blood-brain barrier permeability. The research team utilized this compound as a chiral scaffold to develop novel GABA_A receptor modulators, showing promising results in preclinical models of anxiety and epilepsy. The methyl ester moiety was found to significantly improve the metabolic stability of the resulting compounds while maintaining their pharmacological activity.

In the field of chemical biology, researchers have recently employed 2-amino-3-phenyl-butyric acid methyl ester as a versatile precursor for the development of activity-based protein profiling (ABPP) probes. A 2024 Nature Chemical Biology publication highlighted its incorporation into covalent inhibitors targeting serine hydrolases, enabling the selective labeling and identification of enzyme isoforms involved in lipid metabolism. The compound's phenyl and ester functionalities were crucial for achieving both target selectivity and cell permeability.

Structural studies using X-ray crystallography and NMR spectroscopy have provided new insights into the conformational preferences of 186432-13-3 and its derivatives. These investigations, published in recent issues of Organic & Biomolecular Chemistry, reveal how subtle modifications to the ester group can dramatically influence the compound's binding affinity to biological targets. Such findings are informing the rational design of more potent and selective drug candidates based on this scaffold.

The synthetic accessibility of 2-amino-3-phenyl-butyric acid methyl ester continues to be improved through novel catalytic methodologies. Recent advances in asymmetric hydrogenation and biocatalytic approaches, as reported in ACS Catalysis, have enabled more efficient and sustainable production of this compound and its enantiomers. These developments are particularly important for scaling up production while maintaining the high enantiomeric purity required for pharmaceutical applications.

Emerging applications in peptide mimicry have expanded the utility of this compound beyond small-molecule drug discovery. A 2023 study in Chemical Science demonstrated its successful incorporation into peptidomimetics that mimic α-helical protein domains, opening new possibilities for targeting traditionally "undruggable" protein interfaces. The compound's rigid structure and functional group versatility make it particularly suitable for such applications.

Ongoing research is exploring the metabolic fate and pharmacokinetic properties of derivatives based on 186432-13-3. Recent ADME studies published in Drug Metabolism and Disposition have provided valuable data on the compound's stability in biological matrices and its interaction with drug-metabolizing enzymes, information critical for further development of therapeutics based on this scaffold.

In conclusion, 2-amino-3-phenyl-butyric acid methyl ester (186432-13-3) remains a valuable building block in medicinal chemistry and chemical biology, with its applications continuing to expand through innovative research approaches. The compound's unique structural features and demonstrated biological relevance ensure its ongoing importance in the development of novel therapeutic agents and chemical probes.